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Compound of Interest

Compound Name: VPM-p15

Cat. No.: B15603103 Get Quote

Application Notes and Protocols for VPM-p15
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of VPM-p15, a

potent and selective peptide agonist for the adhesion G protein-coupled receptor G2

(ADGRG2), also known as GPR64. VPM-p15 is an optimized version of the endogenous p15

peptide, exhibiting significantly higher affinity for ADGRG2.[1][2] This makes it a valuable tool

for investigating the physiological and pathological roles of this receptor.

Product Information
Property Value

Full Name VPM-p15

Sequence
H-Val-Ser-Phe(4-Me)-Gly-Ile-Leu-Leu-Asp-Leu-

Ser-Arg-Thr-Ser-Leu-Pro-OH[2][3]

Molecular Formula C₇₅H₁₂₆N₁₈O₂₂[3]

Molecular Weight 1631.91 g/mol [3]

Target
Adhesion G Protein-Coupled Receptor G2

(ADGRG2/GPR64)[2][3]

Activity Agonist[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15603103?utm_src=pdf-interest
https://www.benchchem.com/product/b15603103?utm_src=pdf-body
https://www.benchchem.com/product/b15603103?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948503/
https://www.iscabiochemicals.com/products/0/320
https://www.iscabiochemicals.com/products/0/320
https://file.medchemexpress.com/batch_PDF/HY-P10365/VPM-p15-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P10365/VPM-p15-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P10365/VPM-p15-DataSheet-MedChemExpress.pdf
https://www.iscabiochemicals.com/products/0/320
https://file.medchemexpress.com/batch_PDF/HY-P10365/VPM-p15-DataSheet-MedChemExpress.pdf
https://www.iscabiochemicals.com/products/0/320
https://file.medchemexpress.com/batch_PDF/HY-P10365/VPM-p15-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility and Storage
Proper handling and storage of VPM-p15 are critical to maintain its stability and activity. The

lyophilized peptide is stable for extended periods when stored correctly. Once reconstituted, the

peptide's stability in solution is more limited.

Storage Conditions

Form Storage Temperature Stability

Lyophilized Powder -80°C 2 years[3]

-20°C 1 year[3]

In Solvent -80°C 6 months[3]

-20°C 1 month[3]

Note: Avoid repeated freeze-thaw cycles of solutions.[4] It is recommended to aliquot the stock

solution into single-use volumes.

Solubility Data

VPM-p15 is soluble in dimethyl sulfoxide (DMSO) and physiological buffers.[2] For cell-based

assays, it is recommended to prepare a concentrated stock solution in DMSO.

Solvent Maximum Concentration Preparation Notes

DMSO 15 mg/mL (9.19 mM)
May require sonication and

warming to fully dissolve.[3]

Experimental Protocols
Preparation of VPM-p15 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of VPM-p15 in DMSO.

Materials:
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VPM-p15 lyophilized powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Before opening, allow the vial of lyophilized VPM-p15 to equilibrate to room temperature to

prevent condensation of moisture.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of VPM-
p15. For example, for 1 mg of VPM-p15 (MW = 1631.91), add 61.28 µL of DMSO.

Vortex the vial for 1-2 minutes to aid in dissolution.

If the peptide is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle

warming (e.g., 37°C) can also be applied.[3]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).[3]

In Vitro Cell-Based cAMP Assay
This protocol provides a general guideline for measuring the effect of VPM-p15 on intracellular

cyclic adenosine monophosphate (cAMP) levels in cells expressing ADGRG2. This assay is

based on the activation of the Gs signaling pathway.[1]

Materials:

HEK293 cells (or other suitable cell line) stably or transiently expressing human ADGRG2

Cell culture medium (e.g., DMEM) supplemented with 10% FBS
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Phosphate-buffered saline (PBS)

VPM-p15 stock solution (10 mM in DMSO)

Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

cAMP assay kit (e.g., GloSensor™ cAMP Assay, HTRF cAMP Assay)

White, opaque 96-well or 384-well microplates

Multimode plate reader

Procedure:

Cell Seeding:

The day before the assay, seed the ADGRG2-expressing cells into white, opaque

microplates at a density optimized for your cell line and plate format.

Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO₂.

Preparation of VPM-p15 Working Solutions:

On the day of the experiment, thaw an aliquot of the 10 mM VPM-p15 stock solution.

Prepare serial dilutions of VPM-p15 in the assay buffer to achieve the desired final

concentrations for the dose-response curve. Remember to account for the dilution factor

when adding to the cells.

Important: The final concentration of DMSO in the wells should be kept below 0.5% to

avoid solvent-induced cytotoxicity. Prepare a vehicle control containing the same final

concentration of DMSO as the highest VPM-p15 concentration.

cAMP Assay:

Carefully remove the cell culture medium from the wells.

Wash the cells once with PBS.
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Add the appropriate volume of assay buffer or the specific components of your chosen

cAMP assay kit to each well.

Add the VPM-p15 working solutions and the vehicle control to the respective wells.

Incubate the plate at 37°C for the time recommended by the cAMP assay kit manufacturer

(typically 15-30 minutes).

Following incubation, proceed with the detection steps as outlined in the cAMP assay kit

protocol.

Measure the signal (e.g., luminescence or fluorescence) using a multimode plate reader.

Data Analysis:

Normalize the data to the vehicle control.

Plot the normalized response against the logarithm of the VPM-p15 concentration.

Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to

determine the EC₅₀ value.

Signaling Pathway and Experimental Workflow
VPM-p15-Mediated ADGRG2 Signaling
VPM-p15 binding to ADGRG2 activates multiple downstream signaling pathways, including Gs,

Gq, and β-arrestin recruitment.[1][3][5] The Gs pathway leads to the production of cAMP, while

the Gq pathway results in an increase in intracellular calcium. β-arrestin recruitment can lead to

receptor desensitization and internalization, as well as the initiation of G protein-independent

signaling cascades.[6]
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Caption: VPM-p15 signaling through ADGRG2.

Experimental Workflow for VPM-p15 Characterization
The following diagram illustrates a typical workflow for characterizing the activity of VPM-p15 in

a cell-based assay system.
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Caption: Workflow for VPM-p15 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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